[1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone

• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol
• IUPAC Name: [1-(benzenesulfonyl)piperidin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C17H24N2O3S/c20-17(18-11-5-2-6-12-18)15-8-7-13-19(14-15)23(21,22)16-9-3-1-4-10-16/h1,3-4,9-10,15H,2,5-8,11-14H2
• InChI Key: MJYIOVYQWOCDQZ-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C2CCCN(C2)S(=O)(=O)C3=CC=CC=C3
• solubility: 50.4 [ug/mL]

Description

[1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone, also known as PSPM, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. PSPM is a novel compound that has been synthesized through a unique method that involves the use of piperidine and sulfonyl chloride.

Scientific Research Applications

[1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone has been the subject of several scientific studies due to its potential applications in various fields. One of the primary applications of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone is in the field of medicinal chemistry. [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone is not well understood. However, studies have shown that [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone can bind to specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone has various biochemical and physiological effects. [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone has also been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases. Additionally, [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone has been shown to have anticancer properties, making it a potential candidate for the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone is its high yield synthesis method, making it an efficient compound for lab experiments. Additionally, [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone has shown promising results in various scientific studies, making it a potential candidate for further research. However, one of the limitations of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone is its limited availability, making it difficult to conduct large-scale studies.

Future Directions

There are several future directions for the research of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone. One of the main areas of future research is the elucidation of the mechanism of action of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone. Additionally, further studies are needed to determine the efficacy and safety of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone as a drug candidate for the treatment of various diseases. Furthermore, the synthesis method of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone can be optimized to increase its yield and availability for scientific research. Finally, [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone can be modified to create analogs with improved properties for specific applications.
Conclusion:
In conclusion, [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone is a novel compound with potential applications in various fields. The synthesis method of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone is efficient, and the compound has shown promising results in scientific studies. [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone has various biochemical and physiological effects, making it a potential candidate for the treatment of various diseases. However, further research is needed to determine the mechanism of action, efficacy, and safety of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone. Future research can also focus on optimizing the synthesis method and creating analogs with improved properties.

Synthesis Methods

The synthesis of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone involves the reaction of piperidine and sulfonyl chloride in the presence of a base. The reaction results in the formation of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone as a white solid. The synthesis method is relatively simple and can be completed in a few steps. The yield of the reaction is high, making it an efficient method for the production of [1-(Phenylsulfonyl)piperidin-3-yl](piperidin-1-yl)methanone.